Cas no 2089690-53-7 (2-carbamoyl-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid)

• Product Name: 2-carbamoyl-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid
• CAS No: 2089690-53-7
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 5247428
• Update Time: 2025-10-28

2-carbamoyl-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-5-carboxylic acid, 2-(aminocarbonyl)-5,6,7,8-tetrahydro-
• 2-carbamoyl-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid

• Inchi： 1S/C9H11N3O3/c10-8(13)5-4-12-6(9(14)15)2-1-3-7(12)11-5/h4,6H,1-3H2,(H2,10,13)(H,14,15)
• InChI Key： GTJUPJWLDIFJLE-UHFFFAOYSA-N
• SMILES： C12=NC(C(N)=O)=CN1C(C(O)=O)CCC2

Additional information on 2-carbamoyl-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid

Introduction to 2-carbamoyl-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid (CAS No. 2089690-53-7)

2-carbamoyl-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid, identified by its CAS number 2089690-53-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyridine class, a scaffold that has been widely explored for its potential biological activities. The presence of both carbamoyl and carboxylic acid functional groups in its molecular structure suggests a high degree of reactivity and versatility, making it a valuable candidate for further chemical modifications and biological evaluations.

The imidazopyridine core is a privileged structure in drug discovery, known for its ability to interact with various biological targets due to its rigid bicyclic system and multiple hydrogen bond donors/acceptors. In recent years, derivatives of imidazopyridine have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern in 2-carbamoyl-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid may confer unique binding affinities and selectivity towards certain enzymes or receptors.

One of the most compelling aspects of this compound is its potential as a precursor for the development of novel therapeutic agents. The carbamoyl group can be further functionalized through various chemical reactions, such as hydrolysis or amidation, to generate new derivatives with tailored biological properties. Similarly, the carboxylic acid moiety can participate in esterification or amidation reactions, expanding the synthetic possibilities and allowing for the creation of prodrugs or conjugates that enhance bioavailability or target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-carbamoyl-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid with various biological targets. These studies suggest that the compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. For instance, preliminary docking studies have indicated potential binding to cyclooxygenase (COX) enzymes and Janus kinases (JAKs), which are key players in inflammatory responses.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their favorable pharmacokinetic properties and diverse biological activities. 2-carbamoyl-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid exemplifies this trend by combining structural features that are known to enhance drug-likeness. Its aromaticity contributes to metabolic stability, while the presence of multiple functional groups allows for fine-tuning of pharmacological effects.

In addition to its potential as an intermediate in drug synthesis, this compound may also serve as a scaffold for identifying new bioactive molecules through high-throughput screening (HTS) campaigns. The imidazopyridine core is amenable to library design strategies that maximize structural diversity while maintaining core pharmacophoric elements. Such libraries are instrumental in discovering lead compounds for further optimization.

Current research efforts are focused on exploring the pharmacological profile of 2-carbamoyl-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid through both in vitro and in vivo assays. In vitro studies have begun to reveal its potential inhibitory effects on selected enzymes and receptors. For example, early data suggest that it may modulate the activity of protein kinase C (PKC) isoforms and transient receptor potential (TRP) channels, which are implicated in pain perception and neuroinflammation.

The synthesis of 2-carbamoyl-5H,6H,7H,8H-imidazo1,2-apyridine-5-carboxylic acid presents an interesting challenge due to its complex architecture. Multistep synthetic routes involving cyclization reactions followed by functional group transformations are typically employed to construct the imidazopyridine core. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such heterocyclic compounds.

The safety profile of 2089690-53-7 is another critical consideration during its development as a potential therapeutic agent. Preliminary toxicology studies have been conducted to assess acute toxicity and potential side effects. These studies are essential for ensuring that the compound is safe for further clinical investigation if it demonstrates promising pharmacological activity.

The integration of 2089690-53-7 into drug discovery pipelines represents a significant step forward in addressing unmet medical needs through innovative chemical biology approaches. Its unique structural features make it a promising candidate for further exploration in both academic research settings and industrial pharmaceutical development programs.